Cas no 1396889-35-2 (N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}-4-sulfamoylbenzamide)

• Product Name: N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}-4-sulfamoylbenzamide
• CAS No: 1396889-35-2
• MF: C₂₀H₂₁N₇O₃S
• MW: 439.490841627121
• CID: 6531219
• PubChem ID: 71790067
• Update Time: 2024-01-13

N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}-4-sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}-4-sulfamoylbenzamide
• AKOS024539908
• N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}-4-sulfamoylbenzamide
• 1396889-35-2
• N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)-4-sulfamoylbenzamide
• VU0537648-1
• N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]-4-sulfamoylbenzamide
• F6222-0528

• Inchi： 1S/C20H21N7O3S/c21-31(29,30)17-6-4-15(5-7-17)19(28)25-16-13-23-20(24-14-16)27-11-9-26(10-12-27)18-3-1-2-8-22-18/h1-8,13-14H,9-12H2,(H,25,28)(H2,21,29,30)
• InChI Key： KFVCZUXJTCDQHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1C=NC(=NC=1)N1CCN(C2C=CC=CN=2)CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 439.14265873g/mol
• Monoisotopic Mass: 439.14265873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines